Cas no 1805590-55-9 (3,4-Bis(trifluoromethyl)-2-methylmandelic acid)

3,4-Bis(trifluoromethyl)-2-methylmandelic acid structure
1805590-55-9 structure
Product Name:3,4-Bis(trifluoromethyl)-2-methylmandelic acid
CAS No:1805590-55-9
MF:C11H8F6O3
MW:302.16984462738
CID:5002851
Update Time:2023-08-25

3,4-Bis(trifluoromethyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(trifluoromethyl)-2-methylmandelic acid
    • Inchi: 1S/C11H8F6O3/c1-4-5(8(18)9(19)20)2-3-6(10(12,13)14)7(4)11(15,16)17/h2-3,8,18H,1H3,(H,19,20)
    • InChI Key: VEPURIFSOWIDPR-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(F)(F)F)C=CC(C(C(=O)O)O)=C1C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 364
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5

3,4-Bis(trifluoromethyl)-2-methylmandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012533-1g
3,4-Bis(trifluoromethyl)-2-methylmandelic acid
1805590-55-9 97%
1g
1,519.80 USD 2021-07-05
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